Cas no 5605-11-8 (BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-)
5605-11-8 structure
Product Name:BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-
CAS No:5605-11-8
MF:C12H20O2
MW:196.286004066467
CID:3408935
PubChem ID:754758
Update Time:2025-04-21
BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL- Chemical and Physical Properties
Names and Identifiers
-
- BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-
- 4-propylbicyclo[2.2.2]octane-1-carboxylic acid
- Oprea1_512142
- SCHEMBL20169930
- SCHEMBL20162490
- AKOS000618541
- HMS1677K04
- WAY-301288
- AA-516/30131050
- SCHEMBL3375229
- 5605-11-8
- SCHEMBL20625753
- Oprea1_442940
-
- Inchi: 1S/C12H20O2/c1-2-3-11-4-7-12(8-5-11,9-6-11)10(13)14/h2-9H2,1H3,(H,13,14)
- InChI Key: SMKDVIZYHSWNMF-UHFFFAOYSA-N
- SMILES: C12(CCC(CC1)(CC2)CCC)C(O)=O
Computed Properties
- Exact Mass: 196.146329876Da
- Monoisotopic Mass: 196.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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